1h-Indole,2-methyl-5-(methylthio)-1-(phenylsulfonyl)-

• Molecular Formula: C16H15NO2S2
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-2-methyl-5-methylsulfanylindole
• InChI: InChI=1S/C16H15NO2S2/c1-12-10-13-11-14(20-2)8-9-16(13)17(12)21(18,19)15-6-4-3-5-7-15/h3-11H,1-2H3
• InChI Key: XKFMGVKKVMHFOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1S(=O)(=O)C3=CC=CC=C3)C=CC(=C2)SC

Description

1h-Indole,2-methyl-5-(methylthio)-1-(phenylsulfonyl)- is a useful research compound. Its molecular formula is C16H15NO2S2 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a chilled solution of 1-benzenesulfonyl-5-bromo-2-methyl-1H-indole (350 mg, 0.99 mmol) in 4 mL of THF was added 440 μL (1.10 mmol) of n-BuLi (2.5 M solution in hexanes), followed by dimethyl disulfide (100 μL, 1.11 mmol). The mixture was stirred as it warmed to room temperature and was then quenched with ammonium chloride and extracted with three 15 mL portions of ethyl acetate. The combined organic layers were washed with three 15 mL portions of brine, dried over magnesium sulfate, filtered, and concentrated in vacuo. The crude material was adsorbed onto silica gel and chromatographed on silica gel using ethyl acetate-hexanes (1:99, then 2:98) to afford 156 mg (44.3% yield) of 1-benzenesulfonyl-2-methyl-5-methylsulfanyl-1H-indole as a clear oil.